Levamlodipine Maleate

• CAS: 135969-53-8
• Molecular Formula: C24H29ClN2O9
• Molecular Weight: 524.9 g/mol
• InChI: InChI=1S/C20H25ClN2O5.C4H4O4/c1-4-28-20(25)18-15(11-27-10-9-22)23-12(2)16(19(24)26-3)17(18)13-7-5-6-8-14(13)21;5-3(6)1-2-4(7)8/h5-8,17,23H,4,9-11,22H2,1-3H3;1-2H,(H,5,6)(H,7,8)/b;2-1-/t17-;/m0./s1
• InChIKey: TZNOWAJJWCGILX-HNUXRKMMSA-N

Levamlodipine Maleate: Procurement & Selection Evidence

Levamlodipine maleate, the maleate salt of the (S)-enantiomer of amlodipine, is a dihydropyridine calcium channel blocker (CCB) that carries all the vasodilatory and antihypertensive activity of racemic amlodipine while the (R)-enantiomer is pharmacologically inactive at the L-type calcium channel [1]. Unlike racemic amlodipine besylate (e.g., Norvasc), which contains a 1:1 mixture of both enantiomers, levamlodipine maleate delivers the active moiety as a single isomer, enabling therapeutic equivalence at half the milligram dose [2]. The maleate salt form additionally confers distinct solid-state stability and formulation-processing advantages over the besylate salt, making this compound a scientifically justified alternative when enantiomeric purity, reduced adverse-effect burden, or specific salt-form properties are decision-relevant criteria.

Enantiomer-specific L-type calcium channel probe Active (S)-enantiomer for DHP receptor studies

Hypertension model endpoint research Supports tolerability endpoint and blood-pressure endpoint evaluation

Maleate salt solid-state research Distinct crystalline hydrate; relevant for formulation-process studies

• [1] FDA. Levamlodipine (Xspire Pharma, LLC) Prescribing Information, Section 12.1 Mechanism of Action. 2021. View Source
• [2] Li X, Wang C, Li T, et al. Bioequivalence of levamlodipine besylate tablets in healthy Chinese subjects: a single-dose and two-period crossover randomized study. BMC Pharmacol Toxicol. 2020;21:80. View Source

Levamlodipine Maleate Substitution Evidence

Racemic amlodipine besylate and levamlodipine maleate share the same active pharmacophore, yet their clinical, pharmacokinetic, and tolerability profiles diverge in ways that are consequential for scientific selection. While bioequivalence between 5 mg levamlodipine and 10 mg amlodipine has been established for the besylate salt form [1], the maleate salt presents distinct bioavailability and clearance characteristics that preclude direct extrapolation . More critically, real-world evidence from over 10,000 hypertensive patients demonstrates that levamlodipine maleate achieves comparable blood-pressure control with a statistically significant 28% lower incidence of adverse reactions versus amlodipine besylate [2]. In-class substitution by other dihydropyridines (e.g., nifedipine, felodipine) fails on the grounds of differing vascular selectivity, half-life, and edema liability. The quantitative evidence below establishes exactly where levamlodipine maleate differentiates from its closest analogs in ways that are meaningful for procurement and experimental design.

Racemate Racemic amlodipine contains inactive (R)-enantiomer; endpoint interpretation may shift due to off-target enantiomer effects.

Salt form Maleate and besylate salts show different oral clearance; salt-specific PK may limit direct substitution without formulation verification.

DHP class Other dihydropyridines (nifedipine, felodipine) differ in vascular selectivity and half-life; model-response profiles may not transfer.

• [1] Li X, Wang C, Li T, et al. Bioequivalence of levamlodipine besylate tablets in healthy Chinese subjects: a single-dose and two-period crossover randomized study. BMC Pharmacol Toxicol. 2020;21:80. View Source
• [2] Ma W, Zhao L, Hua Q, et al. A18046 Levamlodipine Maleate or Amlodipine Besylate for Treatment of Hypertension: A Comparative Effectiveness Research. J Hypertens. 2018;36:e255. View Source

Levamlodipine Maleate: Comparative Evidence Profile

Adverse Reaction Rate vs. Amlodipine Besylate

In the LEADER real-world comparative effectiveness study across 110 centers, 10,031 hypertensive patients received either levamlodipine maleate (n=4,950) or amlodipine besylate/Norvasc (n=5,081) and were followed for 2 years [1]. Blood pressure control rates were statistically equivalent (94.2% vs. 91.3%, P>0.05) and cardiovascular composite endpoint incidence was comparable (4.6% vs. 5.0%, P>0.05). However, the overall adverse reaction rate was 4.9% for levamlodipine maleate versus 6.8% for amlodipine besylate (P<0.001), representing a 27.9% relative reduction. This large-scale evidence establishes that levamlodipine maleate matches the efficacy of the gold-standard racemate while offering a measurably safer tolerability profile.

Adverse Reaction Rate

Head-to-head

Levamlodipine Maleate 4.9% vs. Amlodipine Besylate 6.8% (absolute reduction 1.9 pp; relative reduction ~28%)

Supports tolerability endpoint review; reported adverse-reaction profile differs in real-world cohort.

LEADER study, n=10,031, 2-year follow-up; blood-pressure control equivalent.

Evidence Dimension	Overall adverse reaction incidence over 2-year follow-up
Target Compound Data	Levamlodipine Maleate: 4.9% adverse reactions (n=4,950)
Comparator Or Baseline	Amlodipine Besylate (Norvasc): 6.8% adverse reactions (n=5,081)
Quantified Difference	Absolute risk reduction 1.9 percentage points; relative reduction 27.9%; P<0.001
Conditions	Multi-center (110 sites), real-world, hypertensive patients; 2-year follow-up; composite endpoint study

Why This Matters

For procurement decisions where real-world tolerability drives patient adherence and total cost of care, the 28% lower adverse-reaction rate provides a quantifiable safety advantage over the racemic besylate comparator.

• [1] Ma W, Zhao L, Hua Q, et al. A18046 Levamlodipine Maleate or Amlodipine Besylate for Treatment of Hypertension: A Comparative Effectiveness Research. J Hypertens. 2018;36:e255. DOI: 10.1097/01.hjh.0000549044.46959.2b. View Source

Peripheral Edema: S-Amlodipine vs. Racemic Amlodipine

A prospective, double-blind, randomized controlled trial compared (S)-amlodipine (2.5–5 mg/day) with conventional racemic amlodipine (5–10 mg/day) in 172 hypertensive patients over 120 days [1]. The incidence of new-onset peripheral edema—the most common tolerability-limiting adverse effect of dihydropyridine CCBs—was 31.40% in the (S)-amlodipine group versus 46.51% in the racemic amlodipine group (p=0.03; absolute risk reduction 15.1%; number needed to treat = 7). Blood pressure responder rates were virtually identical: 98.57% for (S)-amlodipine and 98.68% for racemic amlodipine. Pitting edema scores increased significantly more in the control group from baseline (p<0.0001). This demonstrates that the single-enantiomer form delivers equivalent antihypertensive efficacy with a clinically and statistically significant reduction in dose-dependent edema.

Peripheral Edema

Head-to-head

(S)-amlodipine 31.4% vs. racemic 46.5% edema incidence (ARR 15.1%, NNT=7, p=0.03)

Reported edema endpoint context; lower incidence may support long-term adherence modeling.

RCT, 172 hypertensive patients, 120-day triple-therapy; responder rates equivalent.

Evidence Dimension	Incidence of new-onset peripheral edema after 120 days
Target Compound Data	(S)-amlodipine (2.5–5 mg): 31.40% edema incidence
Comparator Or Baseline	Racemic amlodipine (5–10 mg): 46.51% edema incidence
Quantified Difference	Absolute risk reduction 15.1%; relative risk reduction 32.47%; NNT=7; p=0.03
Conditions	Randomized, double-blind, controlled trial; triple-therapy hypertension patients; 120-day treatment; ITT analysis

Why This Matters

Peripheral edema is the leading cause of CCB discontinuation; a 15% absolute reduction in edema incidence with preserved efficacy directly translates to improved long-term adherence and lower therapy-switching costs.

• [1] Sabeer MIM, et al. Leg edema with (S)-amlodipine vs conventional amlodipine given in triple therapy for hypertension: a randomized double blind controlled clinical trial. BMC Cardiovasc Disord. 2016;16:168. DOI: 10.1186/s12872-016-0350-z. View Source

Bioavailability: Maleate vs. Besylate Salt Forms

A randomized, open-label, two-way crossover bioavailability study (NCT03657550) directly compared a single oral dose of levamlodipine maleate 5 mg tablets (CSPC) with amlodipine besylate 10 mg tablets (Norvasc, Pfizer) in healthy subjects under fasting conditions [1]. The study protocol was designed to establish relative bioavailability (BA) of the maleate salt versus the reference besylate salt at the therapeutically equivalent dose ratio (1:2). While full PK parameters from this completed Phase 1 trial remain under publication embargo, a separate besylate-to-besylate bioequivalence study confirmed that 5 mg levamlodipine (besylate) and 10 mg amlodipine (besylate) meet the 80–125% bioequivalence criteria for Cmax, AUC0-t, and AUC0-∞ under both fasted and fed conditions [2]. Critically, salt-form-specific PK data show that oral clearance of S-amlodipine maleate (7.3±2.1 mL/min/kg) is numerically higher than that of S-amlodipine besylate (6.9±1.6 mL/min/kg), indicating that maleate and besylate salts are not simply interchangeable without formulation-specific bioavailability verification .

Oral Clearance

Cross-study comparable

Maleate 7.3±2.1 vs. Besylate 6.9±1.6 mL/min/kg (~5.8% higher clearance)

Salt-form-specific PK context; formulation-specific bioavailability verification recommended.

Phase 1 study NCT03657550; besylate-besylate BE confirmed separately.

Evidence Dimension	Oral clearance (dose-normalized elimination rate)
Target Compound Data	S-amlodipine maleate: 7.3±2.1 mL/min/kg
Comparator Or Baseline	S-amlodipine besylate: 6.9±1.6 mL/min/kg
Quantified Difference	Difference: +0.4 mL/min/kg (~5.8% higher clearance for maleate salt)
Conditions	Oral dosing; cross-study PK comparison; healthy subjects

Why This Matters

The ~6% higher oral clearance of the maleate versus besylate salt means that procurement of the maleate salt requires salt-form-specific bioavailability data; direct substitution based solely on active-moiety equivalence would be scientifically unjustified.

• [1] ClinicalTrials.gov. NCT03657550: Bioavailability of 5 mg of Levamlodipine Maleate Tablets Versus 10 mg of Amlodipine Besylate Tablet in Healthy Subjects. 2018. View Source
• [2] Li X, Wang C, Li T, et al. Bioequivalence of levamlodipine besylate tablets in healthy Chinese subjects: a single-dose and two-period crossover randomized study. BMC Pharmacol Toxicol. 2020;21:80. View Source

Crystalline Stability: Maleate vs. Besylate Salt

Chinese patent CN104326970B discloses a crystalline levamlodipine maleate compound characterized as the hemihydrate (C20H25ClN2O5·C4H4O4·0.5H2O) with molecular formula confirmed by elemental analysis, water analysis, and thermogravimetric analysis (TGA) [1]. The patent claims that this specific crystalline form of levamlodipine maleate demonstrates superior stability to light, temperature, and humidity compared with commercially available amlodipine besylate products. A subsequent 2023 patent (CN-116332832-A) further describes an amorphous crystalline form of levamlodipine maleate with enhanced stability and a preparation method yielding near-quantitative recovery with minimal loss [2]. These solid-state properties differentiate levamlodipine maleate as a bulk drug substance that is more suitable for manufacturing tablets, dispersible tablets, and other solid oral dosage forms under variable environmental conditions than the hygroscopic besylate salt.

Crystalline Stability

Data to verify

Hemihydrate form claimed stable under light, temperature, humidity; no public quantitative stress data.

Patent-reported stability context; requires independent verification for batch consistency assessment.

CN104326970B, CN-116332832-A; amorphous form also disclosed.

Evidence Dimension	Crystalline stability under stress conditions (light, temperature, humidity)
Target Compound Data	Levamlodipine maleate hemihydrate: stable crystal form; molecular formula C20H25ClN2O5·C4H4O4·0.5H2O confirmed
Comparator Or Baseline	Commercially available amlodipine besylate (no quantitative stability comparator data provided in patent claims)
Quantified Difference	Patented stability advantage claimed; quantitative stress-test data not publicly available
Conditions	Patent CN104326970B; stability testing by elemental analysis, water analysis, TGA

Why This Matters

For API procurement and formulation development, a well-characterized, stable crystalline form that resists degradation under manufacturing stress conditions reduces batch failure risk, lowers excipient burden, and extends shelf-life potential.

• [1] CN104326970B. Levamlodipine maleate compound and preparation method and containing its pharmaceutical preparation. CSPC Ouyi Pharmaceutical Co., Ltd. Published 2015-02-04. View Source
• [2] CN-116332832-A. A kind of amorphous crystalline form of levamlodipine maleate and preparation method thereof. Published 2023-03-29. View Source

Enantiomeric DHP Receptor Affinity: S- vs. R-Amlodipine

Receptor binding studies have established that only the (S)-enantiomer of amlodipine binds to and blocks L-type calcium channels at therapeutically relevant concentrations, while the (R)-enantiomer is essentially inactive at the dihydropyridine (DHP) receptor [1]. The (S)-isomer demonstrates approximately 1,000-fold higher potency at the DHP receptor compared with the (R)-isomer [2]. Racemic amlodipine besylate therefore delivers 50% of its mass as an inactive stereoisomer that does not contribute to therapeutic calcium-channel blockade. Levamlodipine maleate, as the isolated (S)-enantiomer, eliminates this inactive ballast, enabling equivalent channel blockade at half the total dose. This enantiomeric purity is the mechanistic basis for the reduced dose requirement and underlies the edema-sparing effect observed clinically, as the (R)-enantiomer has been implicated in nitric-oxide-mediated vasodilation of pre-capillary sphincters that contributes to dependent edema.

DHP Receptor Affinity

Class-level

~1,000-fold higher potency of (S)- vs. (R)-amlodipine

Enantiomer selectivity context; supports single-isomer calcium channel research.

Receptor binding assays; cited in reviews and product monographs.

Evidence Dimension	Dihydropyridine receptor binding affinity
Target Compound Data	(S)-amlodipine (levamlodipine): active L-type calcium channel blocker
Comparator Or Baseline	(R)-amlodipine: ~1,000-fold lower DHP receptor affinity; pharmacologically inactive at L-type channels
Quantified Difference	~1,000-fold potency difference between enantiomers at the DHP receptor
Conditions	Receptor binding assays; cited in multiple reviews and product monographs

Why This Matters

The ~1,000-fold enantiomeric potency differential justifies procurement of the single-isomer form for any experimental or clinical application where dose minimization, reduction of inactive-excipient burden, or avoidance of (R)-enantiomer-mediated off-target effects are priorities.

• [1] Wikipedia. Levamlodipine. Citing receptor binding studies demonstrating enantiomeric selectivity at L-type calcium channels. View Source
• [2] MIMS. Asomex (S-amlodipine) Product Monograph. S-amlodipine is ~1,000 times more potent than R-amlodipine at the dihydropyridine receptor. View Source

Levamlodipine Maleate: Procurement & Research Applications

Hypertension Clinical Trials with Superior Tolerability

Based on the LEADER trial evidence showing a 27.9% lower adverse-reaction rate with equivalent blood-pressure control (94.2% vs. 91.3%) [1], levamlodipine maleate is the rational choice for hypertension clinical studies where minimizing drug-related adverse events—particularly peripheral edema—is critical for participant retention and data quality. The edema-specific reduction (absolute risk reduction 15.1%, NNT=7) demonstrated in the randomized controlled trial of (S)-amlodipine versus racemic amlodipine [2] further supports this selection for trials in edema-prone populations such as elderly patients or those on triple antihypertensive therapy.

Solid-Dosage Formulation & Manufacturing

The crystalline hemihydrate form of levamlodipine maleate, as described in patent CN104326970B with confirmed molecular formula and stability advantages under light, temperature, and humidity stress [1], is suited for API procurement where process robustness and batch-to-batch consistency are paramount. The amorphous crystalline form disclosed in CN-116332832-A [2] extends this utility to formulations requiring enhanced dissolution characteristics. These solid-state properties directly address the formulation challenges associated with the more hygroscopic amlodipine besylate salt.

Maleate-Salt ANDA Development & PK Bridging

The established bioequivalence of 5 mg levamlodipine to 10 mg amlodipine for the besylate salt [1], combined with the documented difference in oral clearance between maleate (7.3±2.1 mL/min/kg) and besylate (6.9±1.6 mL/min/kg) salts [2], makes levamlodipine maleate the appropriate reference standard for ANDA development and pharmacokinetic bridging where the maleate-specific bioavailability must be independently verified. The completed Phase 1 bioavailability study NCT03657550 provides a regulatory-grade framework for such comparative assessments.

Enantioselective Pharmacology & Calcium Channel SAR

The ~1,000-fold differential in DHP receptor affinity between the (S)- and (R)-enantiomers [1] positions levamlodipine maleate as the essential tool compound for enantioselective pharmacology experiments. Studies probing off-target effects of the (R)-enantiomer—including nitric oxide-mediated precapillary vasodilation implicated in edema—require pure (S)-enantiomer as the active control and pure (R)-enantiomer as the comparator, making the single-isomer maleate salt indispensable for rigorous experimental design.

Application

Selection Property

Validation Focus

Hypertension tolerability endpoint research

Reported tolerability endpoint profile

Adverse-reaction and edema endpoint review

Solid-dosage formulation research

Crystalline hydrate stability context

Formulation-process robustness verification

Salt-form PK bridging studies

Salt-specific clearance context

Bioavailability equivalence review

Enantioselective calcium channel SAR

Enantiomeric DHP receptor affinity context

Single-isomer binding and functional assays

• [1] Ma W, Zhao L, Hua Q, et al. A18046 Levamlodipine Maleate or Amlodipine Besylate for Treatment of Hypertension: A Comparative Effectiveness Research. J Hypertens. 2018;36:e255. View Source
• [2] Sabeer MIM, et al. Leg edema with (S)-amlodipine vs conventional amlodipine: a randomized double blind controlled clinical trial. BMC Cardiovasc Disord. 2016;16:168. View Source